Cas no 921202-83-7 (3-Pyrrolidinol, 4-butyl-2-ethyl-, (2S,3R,4S)-)

• Product name: 3-Pyrrolidinol, 4-butyl-2-ethyl-, (2S,3R,4S)-
• CAS No: 921202-83-7
• MF: C₁₀H₂₁NO
• MW: 171.27984
• CID: 745381
• PubChem ID: 15945952

3-Pyrrolidinol, 4-butyl-2-ethyl-, (2S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-butyl-2-ethyl-, (2S,3R,4S)-
• (2S,3R,4S)-4-butyl-2-ethylpyrrolidin-3-ol
• DTXSID60580090
• 921202-83-7

• Inchi： InChI=1S/C10H21NO/c1-3-5-6-8-7-11-9(4-2)10(8)12/h8-12H,3-7H2,1-2H3/t8-,9-,10+/m0/s1
• InChI Key： UHDVFFOHUZMHSJ-LPEHRKFASA-N
• SMILES： CCCCC1CNC(C1O)CC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų